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Compound of Interest

Compound Name: (-)-Tashiromine
Cat. No.: B1251342
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of (-)-Tashiromine, a naturally occurring indolizidine
alkaloid. Adherence to these procedures is critical due to the compound's potential hazards.

Immediate Safety and Hazard Profile

(-)-Tashiromine is classified as harmful if swallowed and causes serious eye irritation. All
personnel handling this compound should wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat. Work should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Key Chemical and Physical Properties of (-)-Tashiromine
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Property Value

Molecular Formula CoH17NO
Molecular Weight 155.24 g/mol
Appearance Solid (presumed)

Harmful if swallowed, Causes serious eye
Hazards N
irritation

Step-by-Step Disposal Protocol for (-)-Tashiromine

While specific chemical neutralization or deactivation protocols for (-)-Tashiromine are not
readily available in the public domain, the following step-by-step procedure, based on general
best practices for the disposal of hazardous alkaloid waste, must be followed. The primary
method of disposal is through a certified hazardous waste management company.

Waste Identification and Segregation

« |dentify all waste streams containing (-)-Tashiromine. This includes:
o Unused or expired pure (-)-Tashiromine.
o Solutions containing (-)-Tashiromine.
o Contaminated labware (e.g., pipette tips, vials, flasks).
o Contaminated PPE (e.g., gloves, disposable lab coats).

o Segregate (-)-Tashiromine waste from non-hazardous waste and other chemical waste
streams to prevent cross-contamination.

Waste Containment and Labeling

o Use designated, leak-proof, and chemically compatible containers for collecting (-)-
Tashiromine waste. Solid waste and liquid waste should be collected in separate,
appropriate containers.
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o Clearly label all waste containers with the following information:

The words "Hazardous Waste".

o

[¢]

The chemical name: "(-)-Tashiromine".

[¢]

The associated hazards (e.g., "Toxic," "Irritant™).

The date the waste was first added to the container.

[e]

o Keep waste containers securely closed at all times, except when adding waste.

On-site Storage

o Store (-)-Tashiromine waste in a designated, well-ventilated, and secure satellite
accumulation area.

e The storage area should be away from general laboratory traffic and incompatible chemicals.

Disposal

e Do not attempt to dispose of (-)-Tashiromine down the drain or in regular trash.

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
contractor.

¢ Provide the waste manifest with accurate information about the container's contents.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of (-)-
Tashiromine.
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Laboratory Operations

Disposal Process

Click to download full resolution via product page

 To cite this document: BenchChem. [Navigating the Safe Disposal of (-)-Tashiromine: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251342/docs#navigating-the-safe-disposal-of-
tashiromine-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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